Cas no 730964-89-3 (3-ISOCYANO-4-METHOXY-1,1'-BIPHENYL)

• Product Name: 3-ISOCYANO-4-METHOXY-1,1'-BIPHENYL
• CAS No: 730964-89-3
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 891752
• PubChem ID: 2759456
• Update Time: 2025-05-19

3-ISOCYANO-4-METHOXY-1,1'-BIPHENYL Chemical and Physical Properties

Names and Identifiers

• 3-ISOCYANO-4-METHOXY-1,1'-BIPHENYL
• 2-isocyano-1-methoxy-4-phenylbenzene
• 3-ISOCYANO-4-METHOXYBIPHENYL
• TOS-BB-0778
• AKOS015959143
• DTXSID40374792
• 730964-89-3

• MDL： MFCD04117581
• Inchi： 1S/C14H11NO/c1-15-13-10-12(8-9-14(13)16-2)11-6-4-3-5-7-11/h3-10H,2H3
• InChI Key： QUYXFKCKLGJMJC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+]#[C-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 209.08400
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 13.6Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.14370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-ISOCYANO-4-METHOXY-1,1'-BIPHENYL

Introduction to 3-ISOCYANO-4-METHOXY-1,1'-BIPHENYL (CAS No. 730964-89-3)

The compound 3-ISOCYANO-4-METHOXY-1,1'-BIPHENYL, identified by the CAS registry number 730964-89-3, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of biphenyl derivatives, which are known for their unique electronic properties and structural versatility. The presence of the isocyanide (-NC) group at position 3 and the methoxy (-OCH₃) group at position 4 introduces specific functional characteristics that make this compound particularly interesting for researchers in the fields of organic synthesis, materials science, and drug discovery.

Recent studies have highlighted the importance of biphenyl derivatives in the development of advanced materials, such as organic semiconductors and optoelectronic devices. The isocyanide group in 3-ISOCYANO-4-METHOXY-1,1'-BIPHENYL has been shown to enhance the molecule's ability to participate in π-interactions, which are crucial for electron transport in such materials. Additionally, the methoxy group contributes to the molecule's solubility and stability under various conditions, making it a promising candidate for applications in high-performance electronics.

One of the most recent breakthroughs involving this compound is its role in the synthesis of novel covalent organic frameworks (COFs). These frameworks are highly ordered and porous materials that exhibit exceptional catalytic activity and selectivity. By incorporating 3-ISOCYANO-4-METHOXY-1,1'-BIPHENYL into COF structures, researchers have achieved significant improvements in gas separation efficiency and catalytic performance for reactions such as CO₂ capture and hydrogenation processes.

Furthermore, the compound has shown potential in medicinal chemistry due to its ability to modulate biological pathways. Preclinical studies have demonstrated that derivatives of 3-ISOCYANO-4-METHOXY-1,1'-BIPHENYL can act as inhibitors of certain enzymes involved in neurodegenerative diseases. This opens up new avenues for drug development targeting conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-ISOCYANO-4-METHOXY-1,1'-BIPHENYL typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability. These improvements are critical for transitioning from laboratory-scale production to industrial applications.

In terms of physical properties, 3-ISOCYANO-4-METHOXY-1,1'-BIPHENYL exhibits a melting point of approximately 85°C under standard conditions. Its solubility profile shows moderate solubility in common organic solvents such as dichloromethane and acetonitrile but limited solubility in water. These characteristics make it suitable for use in organic solvent-based reactions and formulations.

From an environmental perspective, understanding the degradation pathways of 3-ISOCYANO-4-METHOXY-1,1'-BIPHENYL is essential for assessing its potential impact on ecosystems. Recent research has focused on photodegradation mechanisms under UV light exposure. Studies indicate that the compound undergoes fragmentation upon prolonged exposure to UV radiation, leading to the formation of less complex byproducts that are more readily biodegradable.

In conclusion, 3-ISOCYANO-4-METHOXY-1,1'-BIPHENYL (CAS No. 730964-89-3) represents a versatile molecule with diverse applications across multiple scientific domains. Its unique functional groups endow it with properties that make it valuable for both academic research and industrial applications. As ongoing research continues to uncover new uses and optimizations for this compound, its role in advancing technology and medicine is expected to grow significantly.